Benzo[b]thiophene-2-carboxamide,3-amino-7-iodo-4-(trifluoromethyl)-

• Molecular Formula: C10H6F3IN2OS
• Molecular Weight: 386.13 g/mol
• IUPAC Name: 3-amino-7-iodo-4-(trifluoromethyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C10H6F3IN2OS/c11-10(12,13)3-1-2-4(14)7-5(3)6(15)8(18-7)9(16)17/h1-2H,15H2,(H2,16,17)
• InChI Key: IXIIDMFGCMBOGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1C(F)(F)F)C(=C(S2)C(=O)N)N)I

Description

Benzo[b]thiophene-2-carboxamide,3-amino-7-iodo-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C10H6F3IN2OS and its molecular weight is 386.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzo[b]thiophene-2-carboxamide,3-amino-7-iodo-4-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzo[b]thiophene-2-carboxamide,3-amino-7-iodo-4-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To the above benzonitrile intermediate (140 mg, 0.444 mmol) in 4 mL of MeOH was added 2-mercaptoacetamide (100 mg/mL in MeOH-ammonia solution) (0.49 mL, 0.533 mmol) and 0.5M sodium methoxide in MeOH (1.78 mL, 0.89 mmol). The reaction mixture was stirred at room temperature for 18 h. The mixture was concentrated and purified by silica gel chromatography eluting with 2-5% MeOH/CH2Cl2. The product fractions were collected and concentrated to afford 79 mg (46%) of 3-amino-7-iodo-4-trifluoromethyl-benzo[b]thiophene-2-carboxylic acid amide as a yellow crystalline solid.